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Compound of Interest

Compound Name: 4-Ethylcatechol

Cat. No.: B135975 Get Quote

CAS Number: 1124-39-6

Molecular Formula: C₈H₁₀O₂

Molecular Weight: 138.16 g/mol

Synonyms: 4-Ethyl-1,2-benzenediol, 4-Ethylpyrocatechol, 3,4-Dihydroxyethylbenzene

This technical guide provides an in-depth overview of 4-Ethylcatechol, a phenolic compound

of interest to researchers in drug development and various scientific fields. The document

covers its chemical properties, synthesis, and key biological activities, with a focus on its role in

oxidative DNA damage and cell signaling pathways. Detailed experimental protocols are

provided for key assays.

Chemical and Physical Properties
4-Ethylcatechol is a substituted catechol that presents as a solid at room temperature. Its core

structure consists of a benzene ring with two adjacent hydroxyl groups (a catechol) and an

ethyl group at the fourth position.
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Property Value Reference

CAS Number 1124-39-6 [1][2][3]

Molecular Formula C₈H₁₀O₂ [1][2][3]

Molecular Weight 138.16 g/mol [2]

Melting Point 34-45 °C [2]

Boiling Point 111-112 °C at 4 mmHg

InChI Key
HFLGBNBLMBSXEM-

UHFFFAOYSA-N
[1][2][3]

SMILES CCc1ccc(O)c(O)c1 [2]

Synthesis of 4-Ethylcatechol
A common method for the synthesis of 4-Ethylcatechol involves the demethylation of 4-

ethylveratrole.

Experimental Protocol: Demethylation of 4-
Ethylveratrole
Materials:

4-ethylveratrole

Acetic acid

47% Hydrobromic acid

Ether

5% aqueous sodium thiosulfate solution

Anhydrous sodium sulfate

Water
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Procedure:

A mixture of 10.0 g (60.2 mmol) of 4-ethylveratrole, 38.4 g (639 mmol) of acetic acid, and

115.0 g (668 mmol) of 47% hydrobromic acid is heated under reflux for 4 hours with stirring.

After cooling to room temperature, 100 ml of water is added to the mixture.

The resulting mixture is extracted three times with 110 ml of ether for each extraction.

The combined ether extracts are successively washed with 110 ml of water, 150 g of 5%

aqueous sodium thiosulfate solution, and then twice more with 110 ml of water each time.

The resulting ether solution is dried over anhydrous sodium sulfate, filtered, and

concentrated.

The crude product is then distilled under vacuum to yield 4-ethylcatechol as a light yellow

liquid.

Biological Activities and Mechanisms of Action
4-Ethylcatechol exhibits a range of biological activities, with its effects on DNA integrity and

cellular defense pathways being of particular interest.

Oxidative DNA Damage
4-Ethylcatechol has been shown to induce oxidative DNA damage, particularly in the

presence of copper ions (Cu(II)).[2] This activity is attributed to its role as a ring-dihydroxylated

metabolite of 4-ethylphenol. The proposed mechanism involves the reduction of Cu(II) to Cu(I)

by 4-Ethylcatechol, leading to the production of reactive oxygen species (ROS) such as

hydrogen peroxide (H₂O₂). These reactive species can then interact with DNA, causing

damage, including the formation of 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxodG), a marker

of oxidative DNA damage.[2]

Experimental Workflow: Assessing 4-Ethylcatechol-Induced DNA Damage via Comet Assay
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Workflow for Comet Assay

Cell Culture and Treatment
(e.g., Human peripheral blood lymphocytes)

Pre-treatment with varying concentrations of 4-Ethylcatechol
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(e.g., with H₂O₂ in the presence of Cu(II))

Cell Harvesting and Suspension

Embedding Cells in Low-Melting-Point Agarose on a Slide

Cell Lysis in Alkaline Solution

DNA Unwinding and Electrophoresis

Neutralization and Staining with a Fluorescent Dye

Visualization and Analysis of Comets
(Fluorescence Microscopy)
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Caption: A generalized workflow for the Comet Assay to evaluate DNA damage.
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Activation of the Nrf2 Signaling Pathway
4-Ethylcatechol is a potent activator of the Nuclear factor erythroid 2-related factor 2 (Nrf2)

signaling pathway.[2][3] Nrf2 is a key transcription factor that regulates the expression of a wide

array of antioxidant and cytoprotective genes.

Under basal conditions, Nrf2 is kept inactive in the cytoplasm through its association with

Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. Upon exposure

to electrophiles or reactive oxygen species, Keap1 is modified, leading to the stabilization and

nuclear translocation of Nrf2. In the nucleus, Nrf2 heterodimerizes with small Maf proteins and

binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes,

initiating their transcription. 4-Ethylcatechol has been shown to induce the expression of Nrf2

target genes such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1

(NQO1).[1]

Signaling Pathway: Nrf2 Activation by 4-Ethylcatechol
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Caption: Activation of the Nrf2 pathway by 4-Ethylcatechol.
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Antiplatelet Activity
Recent studies have highlighted the potent antiplatelet activity of 4-Ethylcatechol's structural

analog, 4-methylcatechol, suggesting a class effect for 4-alkylcatechols.[4][5] This activity is

being investigated for its potential therapeutic applications in cardiovascular diseases. The

primary mechanism of action appears to be the interference with cyclooxygenase-thromboxane

synthase coupling.[5]

Assay Inducer

4-
Methylcatecho
l
Concentration

Observed
Effect

Reference

Impedance

Blood

Aggregometry

Arachidonic Acid 10 µM

Significant

inhibition of

platelet

aggregation

[5]

Impedance

Blood

Aggregometry

Collagen
20 µM and 70

µM

Significant

inhibition of

platelet

aggregation

[6]

Experimental Protocol: Ex Vivo Platelet Aggregation
Assay
Materials:

Whole blood from healthy volunteers

0.9% Sodium chloride solution

4-Ethylcatechol stock solution (in DMSO)

Platelet aggregation inducer (e.g., arachidonic acid, collagen)

Impedance aggregometer
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Procedure:

Collect whole blood from healthy human volunteers.

Dilute 300 µL of whole blood with an equal volume of preheated 0.9% sodium chloride.

Incubate the diluted blood with a specific concentration of 4-Ethylcatechol (or vehicle

control) for 3 minutes at 37 °C.

Induce platelet aggregation by adding a suitable inducer (e.g., arachidonic acid).

Monitor platelet aggregation for 6 minutes using an impedance aggregometer.

Quantify the aggregation response, typically as the area under the curve (AUC).

Conclusion
4-Ethylcatechol is a multifaceted molecule with significant biological activities that warrant

further investigation, particularly for its potential applications in drug development. Its ability to

induce oxidative DNA damage under specific conditions, alongside its potent activation of the

cytoprotective Nrf2 pathway and its antiplatelet effects, presents a complex profile for

researchers. The detailed protocols and data presented in this guide are intended to facilitate

further exploration of 4-Ethylcatechol's mechanisms of action and its potential therapeutic or

toxicological implications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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